Cas no 2363781-53-5 (1-(5-bromothiophen-2-yl-3,4-d2)ethan-1-one-2,2,2-d3)

• Product Name: 1-(5-bromothiophen-2-yl-3,4-d2)ethan-1-one-2,2,2-d3
• CAS No: 2363781-53-5
• MF: C₆H₅BrOS
• MW: 210.103108167648
• CID: 6824568
• PubChem ID: 172406075
• Update Time: 2025-03-01

1-(5-bromothiophen-2-yl-3,4-d2)ethan-1-one-2,2,2-d3 Chemical and Physical Properties

Names and Identifiers

• 2363781-53-5
• 1-(5-bromothiophen-2-yl-3,4-d2)ethan-1-one-2,2,2-d3
• CS-22653

• Inchi： 1S/C6H5BrOS/c1-4(8)5-2-3-6(7)9-5/h2-3H,1H3/i1D3,2D,3D
• InChI Key： IGBZCOWXSCWSHO-RHIBPKLGSA-N
• SMILES： BrC1=C([2H])C([2H])=C(C(C([2H])([2H])[2H])=O)S1

Computed Properties

• Exact Mass: 208.95583Da
• Monoisotopic Mass: 208.95583Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.3Ų